REACTION_CXSMILES
|
[Cl:1][C:2]1[N:7]=[C:6]([NH:8][CH3:9])[C:5]([NH2:10])=[CH:4][CH:3]=1.[S:11](N)(N)(=[O:13])=[O:12].N1C=CC=CC=1.O>CCOC(C)=O>[Cl:1][C:2]1[N:7]=[C:6]2[N:8]([CH3:9])[S:11](=[O:13])(=[O:12])[NH:10][C:5]2=[CH:4][CH:3]=1
|
Name
|
|
Quantity
|
2.043 g
|
Type
|
reactant
|
Smiles
|
ClC1=CC=C(C(=N1)NC)N
|
Name
|
|
Quantity
|
2.69 g
|
Type
|
reactant
|
Smiles
|
S(=O)(=O)(N)N
|
Name
|
|
Quantity
|
20 mL
|
Type
|
reactant
|
Smiles
|
N1=CC=CC=C1
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
O
|
Name
|
|
Quantity
|
250 mL
|
Type
|
solvent
|
Smiles
|
CCOC(=O)C
|
Control Type
|
AMBIENT
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
TEMPERATURE
|
Details
|
The reaction mixture was refluxed at 125 C in a hot oil bath
|
Type
|
TEMPERATURE
|
Details
|
cooled
|
Type
|
TEMPERATURE
|
Details
|
reflux condenser
|
Type
|
CUSTOM
|
Details
|
(16 hours)
|
Duration
|
16 h
|
Type
|
FILTRATION
|
Details
|
6N HCl in water (250 mL) and filtered
|
Type
|
CUSTOM
|
Details
|
Filtrate was then separated
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
organics dried over sodium sulfate
|
Type
|
FILTRATION
|
Details
|
filtered
|
Type
|
CONCENTRATION
|
Details
|
concentrated
|
Type
|
CUSTOM
|
Details
|
The resulting residue was then purified with silica gel chromatography (0-20% Isopropanol/DCM)
|
Type
|
CONCENTRATION
|
Details
|
concentrated
|
Reaction Time |
8 (± 8) h |
Name
|
|
Type
|
product
|
Smiles
|
ClC1=CC=C2C(=N1)N(S(N2)(=O)=O)C
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |